Cas no 59892-35-2 (4-Hexen-3-one, 5-hydroxy-2,2-dimethyl-)

• Product Name: 4-Hexen-3-one, 5-hydroxy-2,2-dimethyl-
• CAS No: 59892-35-2
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 336942
• PubChem ID: 558929
• Update Time: 2025-04-19

4-Hexen-3-one, 5-hydroxy-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Hexen-3-one, 5-hydroxy-2,2-dimethyl-
• 4-hydroxy-5,5-dimethylhex-3-en-2-one
• 59892-35-2
• DTXSID30339810

• Inchi： 1S/C8H14O2/c1-6(9)5-7(10)8(2,3)4/h5,10H,1-4H3
• InChI Key： ADKXSDNPFKCVRC-UHFFFAOYSA-N
• SMILES： OC(=CC(C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 142.09942
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3